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Compound of Interest

Compound Name:
4-(Chloromethyl)-2-

methoxypyridine

Cat. No.: B1591422 Get Quote

4-(Chloromethyl)-2-methoxypyridine: A
Technical Overview
For researchers and professionals in the field of drug development, a precise understanding of

the physicochemical properties of chemical compounds is paramount. This guide provides key

data on 4-(Chloromethyl)-2-methoxypyridine, a compound of interest in various research

applications.

Physicochemical Data
The fundamental molecular properties of 4-(Chloromethyl)-2-methoxypyridine are

summarized in the table below. This data is essential for experimental design, reaction

stoichiometry, and analytical characterization.

Property Value Source

Molecular Weight 157.6 g/mol [1]

Molecular Formula C₇H₈ClNO [2]

Density Data not available
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Molecular Weight: The molecular weight of a compound is a critical parameter for converting

between mass and moles, essential for accurate concentration calculations in experimental

setups. The accepted molecular weight for 4-(Chloromethyl)-2-methoxypyridine is 157.6

g/mol [1]. Another source provides a slightly more precise value of 157.5975 g/mol [2].

Density: As of the latest available information, the density of 4-(Chloromethyl)-2-
methoxypyridine has not been reported in the reviewed literature. This information may

require experimental determination for applications where volume-to-mass conversions are

critical.

Logical Relationship of Physicochemical Properties
The following diagram illustrates the foundational relationship between the molecular formula

and the molecular weight of a chemical compound.

Relationship between Molecular Formula and Molecular Weight

Molecular Formula
(e.g., C₇H₈ClNO)

Atomic Weights of Constituent Elements
(C, H, Cl, N, O)

Determines

Molecular Weight
(Sum of Atomic Weights)

Summation leads to

Click to download full resolution via product page

Caption: Derivation of Molecular Weight from Molecular Formula.

Due to the nature of this request, which focuses on specific physical data points, detailed

experimental protocols and signaling pathway diagrams are not applicable. The provided

information is based on publicly available chemical data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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